N-ethyl-4-[4-(2-hydroxyethyl)-1-piperazinyl]-3-pyridinesulfonamide

• Molecular Formula: C13H22N4O3S
• Molecular Weight: 314.41 g/mol
• IUPAC Name: N-ethyl-4-[4-(2-hydroxyethyl)piperazin-1-yl]pyridine-3-sulfonamide
• InChI: InChI=1S/C13H22N4O3S/c1-2-15-21(19,20)13-11-14-4-3-12(13)17-7-5-16(6-8-17)9-10-18/h3-4,11,15,18H,2,5-10H2,1H3
• InChI Key: ZOLYWZNIYZMKET-UHFFFAOYSA-N
• SMILES: CCNS(=O)(=O)C1=C(C=CN=C1)N2CCN(CC2)CCO

Description

N-ethyl-4-[4-(2-hydroxyethyl)-1-piperazinyl]-3-pyridinesulfonamide, also known as EPPS, is a sulfonamide compound that has been widely used in scientific research for its unique properties. EPPS is a zwitterionic buffer that can be used to maintain a constant pH in biological systems. Its unique chemical structure makes it an ideal candidate for a variety of applications in the field of biochemistry and pharmacology.

Mechanism of Action

N-ethyl-4-[4-(2-hydroxyethyl)-1-piperazinyl]-3-pyridinesulfonamide acts as a buffer by maintaining a constant pH in biological systems. Its zwitterionic nature allows it to interact with both positively and negatively charged molecules, making it an effective buffer in a variety of biological systems. N-ethyl-4-[4-(2-hydroxyethyl)-1-piperazinyl]-3-pyridinesulfonamide has also been shown to have antioxidant properties, which may contribute to its effectiveness in maintaining cellular homeostasis.
Biochemical and Physiological Effects
N-ethyl-4-[4-(2-hydroxyethyl)-1-piperazinyl]-3-pyridinesulfonamide has been shown to have a variety of biochemical and physiological effects. It has been shown to protect against oxidative stress, reduce inflammation, and improve cognitive function. N-ethyl-4-[4-(2-hydroxyethyl)-1-piperazinyl]-3-pyridinesulfonamide has also been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-ethyl-4-[4-(2-hydroxyethyl)-1-piperazinyl]-3-pyridinesulfonamide as a buffer is its ability to maintain a constant pH in a variety of biological systems. It is also relatively inexpensive and easy to synthesize. However, N-ethyl-4-[4-(2-hydroxyethyl)-1-piperazinyl]-3-pyridinesulfonamide does have some limitations. It has a relatively narrow pH range, which may limit its use in some experiments. It also has a tendency to form aggregates, which may affect its effectiveness as a buffer in some systems.

Future Directions

There are several future directions for research involving N-ethyl-4-[4-(2-hydroxyethyl)-1-piperazinyl]-3-pyridinesulfonamide. One area of research is the development of N-ethyl-4-[4-(2-hydroxyethyl)-1-piperazinyl]-3-pyridinesulfonamide-based nanoparticles for drug delivery. N-ethyl-4-[4-(2-hydroxyethyl)-1-piperazinyl]-3-pyridinesulfonamide has also been shown to have potential as a treatment for neurodegenerative diseases, so further research in this area is warranted. Additionally, the development of new N-ethyl-4-[4-(2-hydroxyethyl)-1-piperazinyl]-3-pyridinesulfonamide derivatives with improved properties may lead to new applications in the field of biochemistry and pharmacology.
Conclusion
In conclusion, N-ethyl-4-[4-(2-hydroxyethyl)-1-piperazinyl]-3-pyridinesulfonamide is a sulfonamide compound that has been widely used in scientific research for its unique properties as a buffer. Its ability to maintain a constant pH in biological systems has made it an essential tool in a variety of experiments. N-ethyl-4-[4-(2-hydroxyethyl)-1-piperazinyl]-3-pyridinesulfonamide has also been shown to have a variety of biochemical and physiological effects, making it a potential candidate for the treatment of neurodegenerative diseases. While N-ethyl-4-[4-(2-hydroxyethyl)-1-piperazinyl]-3-pyridinesulfonamide does have some limitations, its unique chemical structure and properties make it an important compound for future research in the field of biochemistry and pharmacology.

Synthesis Methods

N-ethyl-4-[4-(2-hydroxyethyl)-1-piperazinyl]-3-pyridinesulfonamide can be synthesized using a variety of methods, but the most commonly used method involves the reaction of pyridine-3-sulfonic acid with N-ethyl-1,4-diaminobutane in the presence of sodium hydroxide. The resulting compound is then treated with 2-chloroethanol to form N-ethyl-4-[4-(2-hydroxyethyl)-1-piperazinyl]-3-pyridinesulfonamide.

Scientific Research Applications

N-ethyl-4-[4-(2-hydroxyethyl)-1-piperazinyl]-3-pyridinesulfonamide has been widely used in scientific research as a buffer for biological systems. It has been shown to be effective in maintaining a constant pH in a variety of biological systems, including cell cultures, protein solutions, and in vivo experiments. N-ethyl-4-[4-(2-hydroxyethyl)-1-piperazinyl]-3-pyridinesulfonamide has also been used in the synthesis of nanoparticles, as a fluorescent probe for imaging, and as a stabilizer for enzymes.